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A comprehensive guide for researchers, scientists, and drug development professionals.

Initial Search for Gadosircoclamide: An extensive search for "Gadosircoclamide" did not

yield any information on a commercially available or publicly documented Magnetic Resonance

Imaging (MRI) contrast agent under this name. This suggests that "Gadosircoclamide" may

be an internal research codename, a compound in very early stages of development not yet

disclosed in public literature, or a potential misspelling of another agent.

As a direct comparison with Gadosircoclamide is not possible at this time, this guide provides

a detailed comparative analysis of established and recently approved commercially available

gadolinium-based contrast agents (GBCAs). This comparison focuses on key performance

indicators and safety profiles, providing valuable context for the evaluation of any novel agent.

Classification and Structure of Gadolinium-Based
Contrast Agents
GBCAs are paramount in clinical MRI, enhancing the signal intensity of tissues by shortening

the T1 relaxation time of water protons.[1][2][3] The core of a GBCA is a gadolinium ion (Gd³⁺),

which is highly toxic in its free form.[4][5] To mitigate this toxicity, the gadolinium ion is chelated
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by an organic ligand.[3] The structure of this ligand is a primary determinant of the agent's

stability and safety profile. GBCAs are broadly classified based on the ligand structure

(macrocyclic or linear) and their ionic nature (ionic or non-ionic).[2]

Macrocyclic Agents: These agents feature a "cage-like" ligand structure that pre-organizes to

encapsulate the gadolinium ion, leading to high thermodynamic and kinetic stability.[6] This

high stability is associated with a lower risk of gadolinium release and subsequent deposition

in tissues.[7]

Linear Agents: In these agents, a linear organic molecule wraps around the gadolinium ion.

[6] Linear agents are generally less stable than macrocyclic agents, and some have been

associated with a higher incidence of nephrogenic systemic fibrosis (NSF) and gadolinium

deposition.[2][7] Due to these concerns, the use of some linear agents has been restricted

by regulatory bodies like the European Medicines Agency.[6][8]

The classification of GBCAs can be visualized as follows:
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Figure 1: Classification of Gadolinium-Based Contrast Agents.

Comparative Data of Commercially Available Agents
The selection of a GBCA for clinical or research purposes often involves a trade-off between

efficacy (primarily determined by relaxivity) and safety (related to stability).[5] The following

tables summarize key quantitative data for several commercially available GBCAs.

Table 1: Physicochemical Properties of Selected GBCAs

Generic Name (Brand
Name)

Ligand Structure Ionic Nature

Gadoterate (Dotarem®,

Clariscan™)
Macrocyclic Ionic

Gadobutrol (Gadavist®,

Gadovist®)
Macrocyclic Non-ionic

Gadoteridol (ProHance®) Macrocyclic Non-ionic

Gadopiclenol (Elucirem™,

Vueway™)
Macrocyclic Non-ionic

Gadopentetate (Magnevist®) Linear Ionic

Gadobenate (MultiHance®) Linear Ionic

Gadodiamide (Omniscan™) Linear Non-ionic

Gadoxetate (Eovist®,

Primovist®)
Linear Ionic

Source: Information compiled from multiple radiological resources.[6][8][9]

Table 2: Comparative Relaxivity and Stability of Selected GBCAs
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Generic Name
T1 Relaxivity (r1) in
Plasma at 1.5 T
(L·mmol⁻¹s⁻¹)

Thermodynamic
Stability (log
Ktherm)

Kinetic Stability
(t1/2 in 0.1 M HCl)

Macrocyclic Agents

Gadoterate ~3.3 - 3.6 25.6 >1000 hours

Gadobutrol ~4.6 - 5.0 23.8 350 hours

Gadoteridol ~3.8 - 4.2 23.8 200 hours

Gadopiclenol ~12.0 - 13.0 21.7
Very high (not

specified)

Linear Agents

Gadopentetate ~3.8 - 4.1 22.1 ~10 minutes

Gadobenate
~6.3 - 9.7 (protein

binding)
22.6 ~20 minutes

Gadodiamide ~4.0 - 4.5 16.9 ~1 second

Gadoxetate ~6.9 (protein binding) 23.5 ~10 minutes

Note: Relaxivity values can vary based on the experimental conditions (e.g., magnetic field

strength, temperature, and medium). Stability values are indicative and sourced from various

publications. Higher log Ktherm and longer half-life (t1/2) indicate greater stability.[4][10][11]

Key Performance Indicators: A Deeper Dive
Relaxivity (r1): This parameter measures the efficiency of a GBCA in shortening the T1

relaxation time of water protons.[12] A higher r1 relaxivity allows for greater signal

enhancement at a given dose, or alternatively, the use of a lower dose to achieve the same

level of enhancement.[4][12] As seen in Table 2, agents like Gadopiclenol and Gadobenate

exhibit higher relaxivity. Gadobenate's high relaxivity is partly due to its transient interaction

with serum albumin.[4] Gadopiclenol, a newer agent, achieves high relaxivity through its

molecular structure.[8][13]
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Stability: The stability of the gadolinium complex is a critical safety parameter. It is assessed in

two ways:

Thermodynamic Stability (log Ktherm): This indicates the strength of the bond between the

gadolinium ion and the ligand at equilibrium. A higher value suggests a more stable complex.

Kinetic Stability (Inertness): This refers to the rate at which the gadolinium ion dissociates

from the ligand, a process known as transmetallation.[4] This is often measured by the half-

life of the complex under acidic conditions. Macrocyclic agents exhibit significantly higher

kinetic stability compared to linear agents.[4][14]

Safety Profiles
The primary safety concern with GBCAs has been the development of Nephrogenic Systemic

Fibrosis (NSF) in patients with severe renal impairment.[2][3] This condition is strongly

associated with less stable, predominantly linear, GBCAs.[2] More recently, concerns have

been raised about gadolinium deposition in the brain and other tissues, even in patients with

normal renal function.[15] Studies suggest that the amount of deposition is higher with linear

agents compared to macrocyclic agents.[7]

Acute adverse reactions are generally rare and mild, but can occur with any GBCA.[2] The risk

of allergic-like reactions may be slightly higher with some cyclic agents compared to some

linear agents.[3][9]

Experimental Protocols
Detailed and standardized experimental protocols are essential for the objective comparison of

GBCAs.

A. Measurement of T1 Relaxivity

Objective: To determine the T1 relaxivity (r1) of a GBCA in a relevant medium (e.g., human

plasma).

Methodology:
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Sample Preparation: A series of dilutions of the GBCA are prepared in human plasma to

cover a clinically relevant concentration range (e.g., 0 to 1.0 mM).

T1 Measurement: The longitudinal relaxation time (T1) of each sample is measured using

an MRI scanner at a specific field strength (e.g., 1.5 T or 3 T) and temperature (37°C). An

inversion recovery pulse sequence is typically used.

Data Analysis: The relaxation rate (R1 = 1/T1) is plotted against the GBCA concentration.

Calculation: The slope of the resulting linear regression line represents the T1 relaxivity

(r1) in units of L·mmol⁻¹s⁻¹.

B. Assessment of Kinetic Stability (Transmetallation)

Objective: To evaluate the kinetic inertness of a GBCA by measuring the rate of gadolinium

release in the presence of a competing metal ion (e.g., Zn²⁺) or under acidic conditions.

Methodology:

Reaction Setup: The GBCA is incubated in a solution containing a competing ion (e.g., a

zinc chloride solution) or a strong acid (e.g., HCl) at a controlled temperature (e.g., 37°C).

Time-course Sampling: Aliquots are taken from the reaction mixture at various time points.

Quantification of Free Gd³⁺: The concentration of released Gd³⁺ in each aliquot is

quantified using a sensitive analytical technique, such as Inductively Coupled Plasma

Mass Spectrometry (ICP-MS) or a colorimetric assay with a Gd³⁺-sensitive indicator dye.

Data Analysis: The amount of released Gd³⁺ is plotted against time to determine the

dissociation rate. The half-life (t1/2) of the complex under these stress conditions can then

be calculated.

A typical workflow for the preclinical evaluation of a new GBCA is illustrated below.
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Figure 2: Experimental workflow for the evaluation of a new GBCA.
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Future Directions and Conclusion
The field of GBCA development is continuously evolving, with a focus on creating agents with

higher relaxivity to reduce the required gadolinium dose, and improved stability to minimize

long-term retention in the body.[9][13] Agents like gadopiclenol and the investigational

gadoquatrane represent this trend towards high-relaxivity, high-stability macrocyclic

compounds.[8][9]

For researchers and drug development professionals, a thorough understanding of the

physicochemical properties, particularly the interplay between relaxivity and stability, of existing

agents is crucial. This knowledge provides a benchmark against which novel agents can be

evaluated, ensuring that the next generation of contrast agents offers superior efficacy without

compromising patient safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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